Cas no 2172278-91-8 (1-(4-azidobutanoyl)piperidine-3-carboxylic acid)

• Product Name: 1-(4-azidobutanoyl)piperidine-3-carboxylic acid
• CAS No: 2172278-91-8
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 6080025
• PubChem ID: 165532939
• Update Time: 2025-06-09

1-(4-azidobutanoyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-azidobutanoyl)piperidine-3-carboxylic acid
• 2172278-91-8
• EN300-1280680

• Inchi： 1S/C10H16N4O3/c11-13-12-5-1-4-9(15)14-6-2-3-8(7-14)10(16)17/h8H,1-7H2,(H,16,17)
• InChI Key： DDMRQAFWKJUMEP-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CCCN=[N+]=[N-])=O)CCC1)=O

Computed Properties

• Exact Mass: 240.12224039g/mol
• Monoisotopic Mass: 240.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72Ų

Additional information on 1-(4-azidobutanoyl)piperidine-3-carboxylic acid

Introduction to 1-(4-azidobutanoyl)piperidine-3-carboxylic acid (CAS No. 2172278-91-8)

1-(4-azidobutanoyl)piperidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172278-91-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both azido and carboxylic acid functional groups, which make it a versatile intermediate in the synthesis of bioactive molecules. The unique structural features of this compound position it as a valuable building block for the development of novel therapeutic agents.

The piperidine moiety in the molecular structure contributes to the compound's ability to interact with biological targets in a specific manner. Piperidine derivatives are widely recognized for their role in drug design due to their favorable pharmacokinetic properties and ability to modulate enzyme activity. In particular, the presence of the 4-azidobutanoyl group introduces a reactive site that can be exploited for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in the development of compounds containing azido functional groups due to their utility in click chemistry and other synthetic methodologies. The azido group can participate in copper-catalyzed azide-alkyne cycloadditions, providing a rapid and efficient route to conjugated polymers, dendrimers, and other advanced materials. Additionally, azido-containing compounds have been explored for their potential in therapeutic applications, including as prodrugs or intermediates in the synthesis of small-molecule inhibitors.

The 1-(4-azidobutanoyl)piperidine-3-carboxylic acid molecule represents an important step forward in the design of such functionalized piperidine derivatives. Its dual functionality—combining the reactivity of the azido group with the structural flexibility of the piperidine ring—makes it an attractive candidate for further exploration in medicinal chemistry. Researchers have leveraged this compound to develop novel scaffolds for kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other therapeutic targets.

One of the most compelling aspects of this compound is its potential application in drug discovery programs aimed at addressing unmet medical needs. The 4-azidobutanoyl moiety serves as a handle for site-specific labeling or conjugation with other biomolecules, such as peptides or antibodies, thereby expanding its utility in targeted therapies. Furthermore, the carboxylic acid group provides an additional site for derivatization, allowing for the creation of esters, amides, or other functionalized derivatives that may enhance drug-like properties.

Recent studies have highlighted the role of 1-(4-azidobutanoyl)piperidine-3-carboxylic acid in the development of inhibitors targeting aberrant signaling pathways associated with diseases such as cancer and inflammatory disorders. By serving as a precursor for more complex molecules, this compound has enabled researchers to synthesize potent and selective enzyme inhibitors with improved pharmacokinetic profiles. The ability to fine-tune molecular structure through strategic modifications has been instrumental in optimizing lead compounds for clinical evaluation.

The synthesis of 1-(4-azidobutanoyl)piperidine-3-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and regioselective functionalization strategies, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the compound's synthetic accessibility but also underscore its importance as a tool molecule in modern drug discovery.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it suitable for use in materials science applications, particularly where precise molecular architecture is required. For instance, conjugated polymers incorporating azido-functionalized piperidine units have shown promise in organic electronics due to their tunable optoelectronic properties.

In conclusion, 1-(4-azidobutanoyl)piperidine-3-carboxylic acid (CAS No. 2172278-91-8) is a multifaceted compound with significant potential in pharmaceutical and materials science research. Its combination of reactive functional groups and structural versatility positions it as a valuable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, its role in advancing therapeutic strategies and innovative materials will likely expand further.